5-(2-N,N-Dimethylsulfamoylphenyl)-3-trifluoromethylphenol

• IUPAC Name: 2-[3-hydroxy-5-(trifluoromethyl)phenyl]-N,N-dimethylbenzenesulfonamide
• InChI: InChI=1S/C15H14F3NO3S/c1-19(2)23(21,22)14-6-4-3-5-13(14)10-7-11(15(16,17)18)9-12(20)8-10/h3-9,20H,1-2H3
• InChI Key: OAASJWDSZLRANS-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=CC=C1C2=CC(=CC(=C2)O)C(F)(F)F
• Molecular Formula: C15H14F3NO3S
• Molecular Weight: 345.3 g/mol
• CAS No.: 1261996-09-1

Description

5-(2-N,N-Dimethylsulfamoylphenyl)-3-trifluoromethylphenol is a complex organic compound with significant applications in various fields of science and industry. This compound is characterized by the presence of a trifluoromethyl group and a dimethylsulfamoyl group attached to a phenyl ring, which imparts unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(2-N,N-Dimethylsulfamoylphenyl)-3-trifluoromethylphenol typically involves multi-step organic reactions. One common method is the Suzuki-Miyaura coupling reaction, which is widely used for forming carbon-carbon bonds. This reaction involves the coupling of an aryl halide with an organoboron compound in the presence of a palladium catalyst and a base . The reaction conditions are generally mild, and the process is highly efficient.

Industrial Production Methods

Industrial production of this compound may involve large-scale organic synthesis techniques, utilizing automated reactors and continuous flow systems to ensure high yield and purity. The use of advanced purification methods such as chromatography and crystallization is essential to obtain the desired product with minimal impurities.

Chemical Reactions Analysis

Types of Reactions

5-(2-N,N-Dimethylsulfamoylphenyl)-3-trifluoromethylphenol undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: The compound can be reduced using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur, where a nucleophile replaces a leaving group in the compound.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Various nucleophiles depending on the desired substitution product.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield phenolic derivatives, while reduction could produce alcohols or amines.

Scientific Research Applications

5-(2-N,N-Dimethylsulfamoylphenyl)-3-trifluoromethylphenol has diverse applications in scientific research:

Chemistry: Used as a reagent in organic synthesis, particularly in the formation of carbon-carbon bonds.

Biology: Investigated for its potential as an enzyme inhibitor, particularly in the inhibition of serine proteases and kinase enzymes.

Medicine: Explored for its therapeutic potential in treating various diseases, including cancer, due to its ability to inhibit tumor growth and metastasis.

Industry: Utilized in the production of advanced materials and polymers, particularly those requiring high thermal and chemical stability.

Mechanism of Action

The mechanism of action of 5-(2-N,N-Dimethylsulfamoylphenyl)-3-trifluoromethylphenol involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound targets enzymes such as serine proteases and kinases, which play crucial roles in cellular processes.

Pathways Involved: By inhibiting these enzymes, the compound can disrupt signaling pathways involved in cell growth, proliferation, and survival, leading to therapeutic effects in conditions like cancer.

Comparison with Similar Compounds

Similar Compounds

2-(N,N-Dimethylsulfamoyl)phenylboronic acid: Shares the dimethylsulfamoyl group but differs in the presence of a boronic acid group instead of a trifluoromethyl group.

3-Formylphenylboronic acid: Contains a formyl group and a boronic acid group, used in similar applications but with different reactivity and properties.

Uniqueness

5-(2-N,N-Dimethylsulfamoylphenyl)-3-trifluoromethylphenol is unique due to the presence of both the trifluoromethyl and dimethylsulfamoyl groups, which impart distinct chemical properties and reactivity. This combination makes it particularly valuable in applications requiring high stability and specific enzyme inhibition.